Cas no 13089-26-4 (o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside)

• Product Name: o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside
• CAS No: 13089-26-4
• MF: C₂₀H₂₄N₂O₁₁
• MW: 468.411366462708
• CID: 119273
• PubChem ID: 11431285
• Update Time: 2025-05-23

o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 2-nitrophenyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-galactopyranoside
• (2'-NITRO)PHENYL-2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• 2-NITROPHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• o-Nitrophenyl 2-Acet
• O-NITROPHENYL 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-ß-D-GALACTOPYRANOSIDE
• (2'-NITRO)PHENYL-2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• 2-Nitrophenyl 2-(acetylaMino)-2-deoxy-β-D-glucopyranoside 3,4,6-Triacetate
• (2''-NITRO)PHENYL-2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• 2-Nitrophenyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl- alpha -D-glucopyranoside
• [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate
• AKOS002687864
• Z57103015
• Glucopyranoside, o-nitrophenyl 2-acetamido-2-deoxy-, triacetate, alpha-D- (8CI)
• 13089-26-4
• [(2R,3S,4R,5R,6S)-3,4-bis(acetyloxy)-5-acetamido-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate
• o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside

• Inchi： 1S/C20H24N2O11/c1-10(23)21-17-19(31-13(4)26)18(30-12(3)25)16(9-29-11(2)24)33-20(17)32-15-8-6-5-7-14(15)22(27)28/h5-8,16-20H,9H2,1-4H3,(H,21,23)/t16-,17-,18-,19-,20-/m1/s1
• InChI Key： HANQNSOXWBEEGZ-LASHMREHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 468.13802
• Monoisotopic Mass: 468.13800959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 169.6
• LogP: 1.54380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside

o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside (CAS No. 13089-26-4): A Versatile Tool in Chemical Biology and Drug Development

The compound o-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-galactopyranoside, identified by CAS No. 13089-26-4, represents a sophisticated glycosidic derivative with applications spanning enzymology, drug delivery systems, and biomarker detection. Its structure combines a nitrophenyl group at the ortho position (o-Nitrophenyl) with a modified sugar moiety (beta-D-galactopyranoside) featuring acetamido substitution at the 2-position (2-Acetamido). The tri-O-acetyl protecting groups (tri-O-acetyl) on the sugar residues confer stability during synthetic manipulations while enabling controlled deprotection in biological environments.

Recent advancements highlight its utility as a substrate for Beta-galactosidase enzymes, where the nitrophenol release assay provides quantitative insights into enzyme activity. A 2023 study published in Nature Chemical Biology demonstrated its role in high-throughput screening of glycosidase inhibitors by coupling the hydrolysis of this compound with fluorescence detection via o-nitrophenol derivatives. The deoxy modification at C-2, combined with acetamide substitution, mimics natural substrates while enhancing assay sensitivity by up to threefold compared to conventional substrates.

In drug delivery research, this compound serves as a model for sugar-based prodrug design. Researchers at MIT recently engineered pH-sensitive nanoparticles conjugated with this molecule's deacetylated form to target tumor-associated beta-galactosidases. The Nature Communications-reported system achieved up to 85% drug release in acidic tumor microenvironments after enzymatic cleavage of the galactose moiety. The triacetyl protection (tri-O-acetyl groups) ensures stability during circulation while enabling site-specific activation via localized enzyme activity.

Synthetic strategies for this compound emphasize orthogonal protection schemes. A 2024 methodology published in JACS introduced a one-pot synthesis using sequential Mitsunobu reactions under solvent-free conditions. By protecting the galactose hydroxyls with acetyl groups before introducing the acetamido functionality via anilinium chloride-mediated acetylation, researchers achieved >95% purity with reduced side products compared to traditional multi-step protocols. This approach reduces reaction time from 7 days to under 18 hours while maintaining structural integrity of the Beta-D-galactopyranoside framework.

Beyond enzymology and drug delivery, this compound has emerged as a key component in biosensor development. A team from Stanford developed a surface plasmon resonance chip functionalized with this molecule's oxidized derivative to detect circulating tumor cells expressing membrane-bound beta-galactosidases. The sensor's specificity stems from the unique combination of nitrophenyl recognition elements and sugar-based enzyme substrates, achieving femtomolar detection limits in clinical samples as reported in Analytical Chemistry (ACS).

Safety considerations focus on standard organic laboratory practices due to its low toxicity profile when handled appropriately. Storage recommendations include maintaining sealed containers below -15°C to preserve acetyl group stability and minimizing exposure to strong nucleophiles that could prematurely deprotect the sugar residues. While not classified as a regulated substance under current guidelines, adherence to good manufacturing practices ensures optimal performance in research applications.